Cas no 66461-81-2 (Pentanamide,2-hydroxy-2-propyl-)

Pentanamide,2-hydroxy-2-propyl- structure
66461-81-2 structure
Product name:Pentanamide,2-hydroxy-2-propyl-
CAS No:66461-81-2
MF:C8H17NO2
MW:159.22608
CID:527457
PubChem ID:230340

Pentanamide,2-hydroxy-2-propyl- Chemical and Physical Properties

Names and Identifiers

    • Pentanamide,2-hydroxy-2-propyl-
    • 2-hydroxy-2-propylpentanamide
    • 2-Hydroxy-2-propylvaleramide
    • 2-Hydroxy-2-propyl-valeriansaeure-amid
    • 2-hydroxy-2-propyl-valeric acid amide
    • 4-Hydroxy-heptan-carbonsaeure-(4)-amid
    • AC1L5JB5
    • AC1Q5IX5
    • AR-1E2300
    • C.C-Dipropyl-glycolsaeure-amid
    • CTK5C4779
    • NSC25109
    • NSC-25109
    • SCHEMBL10787636
    • DTXSID20282240
    • 66461-81-2
    • AKOS011494768
    • Inchi: InChI=1S/C8H17NO2/c1-3-5-8(11,6-4-2)7(9)10/h11H,3-6H2,1-2H3,(H2,9,10)
    • InChI Key: OBUVYAXCNNURRV-UHFFFAOYSA-N
    • SMILES: CCCC(CCC)(C(=O)N)O

Computed Properties

  • Exact Mass: 159.12601
  • Monoisotopic Mass: 159.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3Ų
  • XLogP3: 0.8

Experimental Properties

  • PSA: 63.32
  • LogP: 1.50330

Pentanamide,2-hydroxy-2-propyl- Related Literature

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